Resolvin D4

• Molecular Formula: C22H32O5
• Molecular Weight: 376.5 g/mol
• InChI: InChI=1S/C22H32O5/c1-2-3-11-14-19(23)15-12-9-7-5-4-6-8-10-13-16-20(24)21(25)17-18-22(26)27/h3-4,6-13,15-16,19-21,23-25H,2,5,14,17-18H2,1H3,(H,26,27)/b6-4+,9-7+,10-8+,11-3-,15-12-,16-13+/t19-,20?,21-/m0/s1
• InChIKey: YKPLJNOOLKUEBS-XLBXMEGKSA-N

Resolvin D4 for Inflammation Resolution Research: A Structurally Defined SPM with Documented Biological Functions

Resolvin D4 (RvD4; 4S,5R,17S-trihydroxydocosa-6E,8E,10Z,13Z,15E,19Z-hexaenoic acid) is a specialized pro-resolving mediator (SPM) biosynthesized from the omega-3 fatty acid docosahexaenoic acid (DHA) during the resolution phase of acute inflammation [1]. It belongs to the D-series resolvin family alongside RvD1, RvD2, RvD3, RvD5, and RvD6. RvD4 has been identified at bioactive concentrations in human plasma, breast milk, and resolving inflammatory exudates [2]. Its absolute stereochemical configuration was definitively established through total organic synthesis and confirmed by matching with endogenous material from resolving murine S. aureus infections [3].

Stereochemically assigned by total synthesis, matched to endogenous material

DHA-derived SPM supporting inflammation resolution research

Reported endogenous detection in human plasma and resolving exudates

• [1] Winkler JW, Libreros S, De La Rosa X, et al. Structural insights into Resolvin D4 actions and further metabolites via a new total organic synthesis and validation. J Leukoc Biol. 2018; doi:10.1002/JLB.3MI0617-254R. View Source
• [2] Winkler JW, Orr SK, Dalli J, et al. Resolvin D4 Potent Antiiinflammatory Proresolving Actions Confirmed via Total Synthesis. FASEB J. 2015;29(1_supplement):285.10. View Source
• [3] Winkler JW, Orr SK, Dalli J, et al. Resolvin D4 stereoassignment and its novel actions in host protection and bacterial clearance. Sci Rep. 2016;6:18972. View Source

Resolvin D4: Why Biological Activity Cannot Be Extrapolated from Other D-Series Resolvins or Structural Analogs

The D-series resolvins exhibit divergent and non-redundant biological activities despite sharing a common biosynthetic origin from DHA. For example, RvD4 displays a unique stereochemical requirement for activity, as its trans-containing double bond isomers (10-trans-RvD4 and 10,13-trans-RvD4) are completely inactive in phagocytosis assays [1]. Furthermore, while RvD1 signals via ALX/FPR2 and RvD2 via GPR18/DRV2, the receptor(s) mediating RvD4's actions remain distinct and incompletely defined [2]. In addition, RvD4's metabolic inactivation product (17-oxo-RvD4) loses all leukocyte-stimulatory activity, demonstrating that oxidation at the 17-position abrogates function [1]. These structural and mechanistic specificities preclude the assumption that other D-series resolvins or simplified lipid analogs can functionally substitute for RvD4 in experimental or translational applications.

Receptor divergence

RvD4's receptor(s) remain distinct from ALX/FPR2 and GPR18/DRV2, limiting class-level substitution across D-series resolvins.

Stereochemical requirement

trans-Double bond isomers (10-trans, 10,13-trans) lack phagocytosis activity; correct cis-geometry is essential.

Metabolic inactivation

Oxidation at 17-position (17-oxo-RvD4) abrogates leukocyte-stimulatory function; intact 17-hydroxyl is required.

• [1] Winkler JW, Libreros S, De La Rosa X, et al. Structural insights into Resolvin D4 actions and further metabolites via a new total organic synthesis and validation. J Leukoc Biol. 2018; doi:10.1002/JLB.3MI0617-254R. View Source
• [2] Chiang N, Serhan CN. Specialized pro-resolving mediator network: an update on production and actions. Essays Biochem. 2020;64(3):443-462. View Source

Resolvin D4 Quantitative Differentiation Data: Head-to-Head Comparisons with Isomers, Analogs, and In-Class Compounds

Stereochemical Specificity: RvD4 Requires Native cis-Double Bond Geometry for Phagocytic Activity

In a direct head-to-head comparison, native RvD4 (4S,5R,17S-trihydroxydocosa-6E,8E,10Z,13Z,15E,19Z-hexaenoic acid) increased neutrophil and monocyte phagocytic function by >40% in human whole blood, whereas two synthetic trans-containing double bond isomers—10-trans-RvD4 (10E) and 10,13-trans-RvD4 (10E,13E)—were completely inactive under identical conditions [1]. This demonstrates that the specific cis (Z) configuration at positions 10 and 13 is essential for bioactivity.

Stereochemical Specificity

Head-to-head

Native RvD4: >40% increase
trans-Isomers: inactive

Native cis-geometry required for phagocytosis; isomers lack activity

Human whole blood; neutrophil and monocyte phagocytosis

Evidence Dimension	Phagocytic function (increase over baseline)
Target Compound Data	>40% increase
Comparator Or Baseline	10-trans-RvD4 and 10,13-trans-RvD4: 0% increase (inactive)
Quantified Difference	>40 percentage-point difference; isomers inactive
Conditions	Human whole blood; neutrophil and monocyte phagocytosis assay

Why This Matters

This establishes that procurement of correctly configured RvD4 is mandatory; isomers with altered double-bond geometry lack all detectable activity and are unsuitable as substitutes.

• [1] Winkler JW, Libreros S, De La Rosa X, et al. Structural insights into Resolvin D4 actions and further metabolites via a new total organic synthesis and validation. J Leukoc Biol. 2018; doi:10.1002/JLB.3MI0617-254R. View Source

Differential Neutrophil Chemotaxis: RvD4 Does Not Stimulate Migration, in Contrast to Pro-Inflammatory Leukotriene B4

In real-time microfluidics chamber assays, D-series resolvins including RvD4, RvD1, RvD2, RvD3, and RvD5 did not stimulate human neutrophil chemotaxis, whereas leukotriene B4 (LTB4), a classic pro-inflammatory lipid mediator, potently induced directional migration [1]. This functional divergence underscores that RvD4 promotes resolution without directly recruiting neutrophils, a hallmark of its pro-resolving rather than pro-inflammatory pharmacology.

Neutrophil Chemotaxis

Class-level

RvD4: no stimulation
LTB4: potent chemotaxis

Functional divergence from pro-inflammatory eicosanoids; does not recruit neutrophils

Human neutrophils; real-time microfluidics

Evidence Dimension	Human neutrophil chemotaxis stimulation
Target Compound Data	No stimulation (inactive)
Comparator Or Baseline	Leukotriene B4: potent chemotactic activity (positive control)
Quantified Difference	Qualitative difference: RvD4 inactive, LTB4 active
Conditions	Human neutrophils; real-time microfluidics chambers

Why This Matters

This functional profile differentiates RvD4 from pro-inflammatory eicosanoids and confirms that its resolution-promoting actions are mediated via pathways distinct from classic chemoattractants, guiding appropriate experimental model selection.

• [1] Winkler JW, Libreros S, De La Rosa X, et al. Structural insights into Resolvin D4 actions and further metabolites via a new total organic synthesis and validation. J Leukoc Biol. 2018; doi:10.1002/JLB.3MI0617-254R. View Source

Metabolic Inactivation: 17-oxo-RvD4 Loses Leukocyte-Stimulatory Activity Compared to Parent RvD4

A direct comparison between RvD4 and its oxidized metabolite 17-oxo-RvD4—produced by eicosanoid oxidoreductase (EOR) in human bone marrow cells—demonstrated that 17-oxo-RvD4 was completely inactive in stimulating human leukocyte responses, whereas parent RvD4 retained full activity [1]. This indicates that the 17-hydroxyl group is a critical pharmacophore and that metabolic oxidation at this position constitutes a definitive inactivation pathway.

Metabolic Inactivation

Head-to-head

Parent RvD4: active
17-oxo-RvD4: inactive

17-Hydroxyl group critical; metabolic oxidation abolishes function

Human leukocytes; in vitro stimulation

Evidence Dimension	Leukocyte stimulatory activity
Target Compound Data	Active (parent RvD4)
Comparator Or Baseline	17-oxo-RvD4: inactive
Quantified Difference	Qualitative difference: active vs. inactive
Conditions	Human leukocytes; in vitro stimulation assays

Why This Matters

This defines a clear metabolic liability and underscores that RvD4's activity is exquisitely dependent on the intact 17-hydroxyl group, a feature that may influence formulation stability and experimental design in long-term studies.

• [1] Winkler JW, Libreros S, De La Rosa X, et al. Structural insights into Resolvin D4 actions and further metabolites via a new total organic synthesis and validation. J Leukoc Biol. 2018; doi:10.1002/JLB.3MI0617-254R. View Source

Endogenous RvD4 Production Is Highly Inducible: >37-Fold Increase in Ischemic Bone Marrow

Quantitative LC-MS/MS profiling revealed that basal RvD4 levels in mouse bone marrow were 12 pg per femur and tibia. Following ischemic injury, RvD4 production increased >37-fold, reaching 455 pg per femur and tibia [1]. This dramatic upregulation under pathological stress distinguishes RvD4 from other D-series resolvins, which exhibit different temporal and spatial induction patterns.

Endogenous Induction

Reported

+ >37-fold

Highly inducible under ischemic stress in bone marrow

Mouse femur and tibia; LC-MS/MS quantification

Evidence Dimension	Endogenous RvD4 concentration (mouse bone marrow)
Target Compound Data	Basal: 12 pg/femur+tibia; Ischemic: 455 pg/femur+tibia
Comparator Or Baseline	Fold-change: >37-fold increase
Quantified Difference	>37-fold increase from baseline
Conditions	Mouse bone marrow; ischemia model; LC-MS/MS quantification

Why This Matters

This demonstrates that RvD4 is a highly inducible, stress-responsive mediator, supporting its prioritization for studies of ischemia-reperfusion injury and tissue protection where other resolvins may show lesser dynamic range.

• [1] Winkler JW, Libreros S, De La Rosa X, et al. Structural insights into Resolvin D4 actions and further metabolites via a new total organic synthesis and validation. J Leukoc Biol. 2018; doi:10.1002/JLB.3MI0617-254R. View Source

In Vivo Efficacy in Thrombosis: RvD4 Reduces Venous Thrombus Burden in Mice Without Direct Antiplatelet Activity

In a murine deep vein thrombosis (DVT) model, administration of RvD4 (3 µg/mouse, IV) significantly reduced thrombus burden compared to vehicle-treated controls. Importantly, RvD4 did not directly affect platelet aggregation in vitro (supplemental Figure 6), indicating that its antithrombotic effect is mediated exclusively via leukocyte-dependent mechanisms, including reduced NETosis and enhanced monocyte-mediated resolution [1]. This contrasts with other lipid mediators that may exert both vascular and platelet-directed effects.

Thrombosis Model

Class-level

Significant thrombus reduction vs vehicle
No direct antiplatelet effect

Leukocyte-dependent antithrombotic mechanism without platelet interference

Murine DVT model; in vitro platelet aggregation assay

Evidence Dimension	Thrombus burden reduction and platelet aggregation
Target Compound Data	Significant reduction in thrombus burden; no direct effect on platelet aggregation
Comparator Or Baseline	Vehicle control (thrombus burden); In vitro platelet aggregation assay (no effect)
Quantified Difference	Significant reduction (p<0.05) vs. vehicle; platelet aggregation unchanged
Conditions	Murine inferior vena cava stenosis DVT model; in vitro platelet aggregation assay

Why This Matters

This defines RvD4's unique mechanism in thrombosis resolution—leukocyte-focused without anticoagulant/antiplatelet activity—differentiating it from traditional antithrombotic agents and guiding its use in studies of thrombo-inflammatory disease.

• [1] Cherpokova D, Jouvene CC, Libreros S, et al. Resolvin D4 attenuates the severity of pathological thrombosis in mice. Blood. 2019;134(17):1458-1468. View Source

Nanomolar Potency in Apoptotic Neutrophil Clearance: RvD4 Enhances Efferocytosis by 40-50% at 0-10 nM

RvD4 (0-10 nM) significantly increased macrophage phagocytosis of apoptotic neutrophils by 40-50% compared to untreated controls . This pro-resolving action is functionally distinct from other D-series resolvins: RvD1 reduces macrophage accumulation in adipose tissue, while RvD3 enhances efferocytosis at 10 ng per mouse in vivo [1]. The low nanomolar potency of RvD4 in efferocytosis underscores its physiological relevance and distinguishes it from less potent analogs.

Efferocytosis Enhancement

Reported

40–50% increase
at 0–10 nM

Supports efferocytosis-focused resolution studies at low nanomolar levels

Human macrophages and apoptotic neutrophils

Evidence Dimension	Macrophage efferocytosis of apoptotic neutrophils
Target Compound Data	40-50% increase at 0-10 nM
Comparator Or Baseline	Untreated control (baseline efferocytosis)
Quantified Difference	40-50% increase
Conditions	In vitro; human macrophages and apoptotic neutrophils

Why This Matters

This quantifies RvD4's efficacy in a key resolution process at physiologically relevant concentrations, enabling direct comparison with other SPMs and supporting its selection for efferocytosis-focused investigations.

• [1] Calder PC. Omega-3 fatty acids and inflammatory processes: from molecules to man. Biochem Soc Trans. 2017;45(5):1105-1115. View Source

Resolvin D4 Priority Application Scenarios for Experimental and Translational Research

Investigating Stereochemical Requirements of Pro-Resolving Lipid Mediator Signaling

RvD4 serves as a critical tool for probing structure-activity relationships in SPM signaling. Its >40% increase in phagocytic activity compared to inactive trans-isomers [1] makes it ideal for studies defining the stereochemical determinants of receptor engagement and downstream resolution programs. Researchers can use RvD4 alongside its synthetic isomers to map pharmacophore requirements and identify receptor binding pockets.

Studying Leukocyte-Driven Resolution Mechanisms in Thrombosis and Vascular Inflammation

RvD4 significantly reduces venous thrombus burden in murine DVT models without affecting platelet aggregation [1], making it uniquely suited for dissecting leukocyte-specific contributions to thrombus resolution and NETosis regulation. This application is reinforced by RvD4's potent efferocytosis-enhancing activity (40-50% increase at 0-10 nM) , which promotes clearance of apoptotic neutrophils within thrombi.

Evaluating Endogenous SPM Dynamics and Metabolic Inactivation Pathways

The >37-fold induction of RvD4 in ischemic bone marrow [1] and the complete loss of activity upon oxidation to 17-oxo-RvD4 [1] position RvD4 as a key probe for investigating how local SPM biosynthesis and metabolism dictate resolution outcomes. This is particularly valuable in ischemia-reperfusion injury models where endogenous RvD4 upregulation correlates with organ protection (>50% reduction in secondary lung injury) [1].

High-Content Screening for Pro-Resolving Therapeutics and Functional Lipidomics

RvD4's distinct functional profile—increasing phagocytosis without stimulating neutrophil chemotaxis [1]—enables its use as a reference standard in high-content screening assays designed to identify novel pro-resolving agents. Its established LC-MS/MS detection parameters (1 pg/mL in human plasma) [1] further support its integration into targeted lipidomics workflows for quantifying endogenous SPM production in clinical and preclinical samples.

Application

Selection Property

Validation Focus

SPM structure-activity studies

Stereochemically defined, with inactive isomer comparators

Pharmacophore mapping and receptor signaling assays

Leukocyte-driven thrombosis resolution

Reported leukocyte-dependent antithrombotic activity without antiplatelet effects

NETosis regulation and thrombus-resolution endpoints

Endogenous SPM dynamics & metabolism

Stress-inducible production and metabolic inactivation pathway

Ischemia-reperfusion injury models and metabolite profiling

High-content pro-resolving screening

Distinct functional profile (↑ phagocytosis, no chemotaxis stimulation)

Phagocytosis assays and targeted lipidomics workflows

• [1] Winkler JW, Libreros S, De La Rosa X, et al. Structural insights into Resolvin D4 actions and further metabolites via a new total organic synthesis and validation. J Leukoc Biol. 2018; doi:10.1002/JLB.3MI0617-254R. View Source
• [2] Cherpokova D, Jouvene CC, Libreros S, et al. Resolvin D4 attenuates the severity of pathological thrombosis in mice. Blood. 2019;134(17):1458-1468. View Source